Cas no 1105247-68-4 (3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1105247-68-4
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 5385463
• Update Time: 2025-10-23

3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-8-methyl-5H-pyrimido[5,4-b]indol-4-one
• 3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C23H23N5O4/c1-15-4-5-17-16(13-15)20-21(25-17)23(31)28(14-24-20)7-6-19(29)26-8-10-27(11-9-26)22(30)18-3-2-12-32-18/h2-5,12-14,25H,6-11H2,1H3
• InChI Key： LHAVWVCLXZMMET-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CCC(N3CCN(C(C4=CC=CO4)=O)CC3)=O)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Compound CAS No. 1105247-68-4: A Comprehensive Overview

The compound with CAS No. 1105247-68-4, named 3-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrimido[5,4-b]indolone core, a piperazine ring, and a furan moiety, all of which contribute to its unique chemical properties and bioactivity.

The pyrimido[5,4-b]indolone framework is a key structural element in this compound. This bicyclic system is characterized by its fused pyrimidine and indole rings, which provide a rigid and planar structure. Such features are often associated with high binding affinity to biological targets, making this compound an attractive candidate for various therapeutic applications. Recent studies have highlighted the potential of pyrimido-indole derivatives as inhibitors of kinase enzymes, which are crucial in cellular signaling pathways and are implicated in diseases such as cancer.

The piperazine ring in the molecule adds flexibility and hydrogen bonding capacity to the structure. Piperazine is a widely used scaffold in medicinal chemistry due to its ability to form stable interactions with protein targets. The presence of the furan-2-carbonyl group further enhances the molecule's electronic properties and contributes to its potential as a modulator of enzyme activity. Furan derivatives are known for their antioxidant properties and have been explored in the development of anti-inflammatory agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. For instance, molecular docking studies have revealed that CAS No. 1105247-68-4 exhibits strong binding interactions with several kinase targets, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings underscore the compound's potential as a lead molecule for anti-cancer drug development.

In addition to its enzymatic activity, CAS No. 1105247-68-4 has shown promising results in preclinical models of neurodegenerative diseases. The molecule's ability to cross the blood-brain barrier (BBB) has been validated through in vitro BBB permeability assays, suggesting its suitability for treating central nervous system disorders. Recent research has focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity.

The synthesis of CAS No. 1105247-68-4 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimido-indole core through cyclization reactions and the subsequent incorporation of the piperazine and furan moieties via nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's stereochemistry.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action and safety profile of CAS No. 1105247-68-4. Ongoing studies aim to investigate the compound's effects on cellular signaling pathways and its potential for off-target interactions. Additionally, preclinical toxicity studies are being conducted to assess the safety margins of this compound before advancing it into clinical trials.

In conclusion, CAS No. 1105247-68-4 represents a cutting-edge example of how modern medicinal chemistry can leverage complex molecular architectures to address unmet medical needs. With its unique combination of structural features and promising biological activity profiles, this compound holds great promise for advancing therapeutic interventions across multiple disease areas.